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Compound of Interest

Compound Name: AVLX-125

Cat. No.: B12373471

Despite a thorough search for "AVLX-125," no specific safety data sheets (SDS) or disposal
procedures for a chemical or laboratory product with this identifier could be located. The search
results did not yield any documents from manufacturers, regulatory agencies, or scientific
suppliers detailing the handling, safety, or disposal of a substance named AVLX-125.

This suggests that "AVLX-125" may be an internal research code, a discontinued product, or a
misidentified substance. Without a specific Safety Data Sheet, it is impossible to provide
accurate, safe, and compliant disposal instructions.

General Guidance for Laboratory Chemical Disposal

For researchers, scientists, and drug development professionals, it is crucial to follow
established safety protocols for all chemical waste. In the absence of specific information for
"AVLX-125," the following general principles for the disposal of laboratory chemicals should be
strictly adhered to. This guidance is intended to provide a framework for safe operations until a
specific SDS for the substance in question can be obtained.

Researchers must consult their institution's Environmental Health and Safety (EHS)
department for specific guidance and procedures.

Standard Operating Procedure for Unidentified
Chemical Waste
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When a chemical's identity and hazards are unknown, it must be treated as hazardous waste.
The following workflow provides a logical approach to managing such situations.

Initial Assessment

@e 'AVLX-125' requires @

\
Attempt to locate Safety Data Sheet (SDS)

Ng

Disposal Pathw4
4

Treat as Hazardous Waste of Unknown Nature

Y

Contact Institutional Environmental Health & Safety (EHS) Yes

Y

Provide all known information to EHS

\
Follow EHS-provided disposal procedures [ ]

Proper Disposal
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Logical workflow for handling chemical waste with an unknown SDS.

Key Experimental Protocols for Waste

Characterization

If required by your institution's EHS department for waste profiling, the following are general

experimental protocols that may be requested. These tests should only be performed by

trained personnel in a properly equipped laboratory.

Parameter General Methodology Purpose

Use of a calibrated pH meter
H or pH indicator strips. A small, To determine the corrosivity of

p . - :
representative sample of the the waste (acidic or basic).
waste is tested directly.
A small sample is heated in a
Pensky-Martens closed-cup ] o

] ) To determine the ignitability
Flash Point tester to determine the lowest ]
] and fire hazard of the waste.
temperature at which vapors
will ignite.
Assess reactivity with water, ) ) ]
) To identify potential for
o air, or other substances by ) )
Reactivity explosion, toxic gas release, or

carefully controlled small-scale

tests in a fume hood.

other violent reactions.

Toxicity Characteristic

If the substance is suspected
to contain heavy metals or
other regulated toxins, a
Toxicity Characteristic
Leaching Procedure (TCLP)
may be required. This
simulates leaching through a
landfill and the leachate is

analyzed.

To determine if the waste
meets the regulatory definition

of toxic waste.
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Important Considerations:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, gloves, and a lab coat, when handling any chemical waste.

o Waste Segregation: Do not mix unknown wastes with other chemical waste streams. Keep it
isolated and clearly labeled.

o Labeling: Label the waste container as "Hazardous Waste - Pending Analysis" and include
any known information about the substance or its source.

e Storage: Store the waste in a designated, well-ventilated, and secure hazardous waste
accumulation area.

This information is provided as a general guide to safe laboratory practices. It is not a
substitute for a substance-specific Safety Data Sheet and the direct guidance of your
institution's Environmental Health and Safety professionals.

 To cite this document: BenchChem. [No Specific Disposal Procedures Found for AVLX-125].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1237347 1#avix-125-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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